![molecular formula C20H14Cl4N4OS B2932198 2-[(2,6-Dichlorobenzyl)sulfanyl]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine CAS No. 338417-70-2](/img/structure/B2932198.png)
2-[(2,6-Dichlorobenzyl)sulfanyl]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(2,6-Dichlorobenzyl)sulfanyl]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C20H14Cl4N4OS and its molecular weight is 500.22. The purity is usually 95%.
BenchChem offers high-quality 2-[(2,6-Dichlorobenzyl)sulfanyl]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2,6-Dichlorobenzyl)sulfanyl]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Alzheimer’s Agents
Triazolopyrimidine compounds have been identified as potential anti-Alzheimer’s agents due to their ability to interact with various biological targets associated with the disease .
Anticancer Activity
These compounds exhibit anticancer properties by inducing cell cycle arrest or apoptosis, making them valuable in cancer research and therapy .
Antimicrobial and Antifungal Activity
Triazolopyrimidines have shown effectiveness against a range of microbial and fungal pathogens, which is crucial for developing new antibiotics .
Anti-Malarial Activity
The unique structure of triazolopyrimidines contributes to their anti-malarial activity, offering an alternative in the fight against malaria .
Anti-Inflammatory Properties
Their anti-inflammatory properties make triazolopyrimidine derivatives promising candidates for treating various inflammatory conditions .
Anti-Parkinsonism
Research suggests that these compounds may have therapeutic applications in managing Parkinson’s disease symptoms .
Anti-Glaucoma Treatment
Triazolopyrimidine derivatives are being explored for their potential in treating glaucoma, a condition that can lead to vision loss .
Antiviral and Antituberculosis
Their antiviral and antituberculosis activities are significant, especially with the ongoing need for new treatments against viral infections and tuberculosis .
properties
IUPAC Name |
7-[1-(2,4-dichlorophenoxy)ethyl]-2-[(2,6-dichlorophenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl4N4OS/c1-11(29-18-6-5-12(21)9-16(18)24)17-7-8-25-19-26-20(27-28(17)19)30-10-13-14(22)3-2-4-15(13)23/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXFZNXXBPBTVIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NC2=NC(=NN12)SCC3=C(C=CC=C3Cl)Cl)OC4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl4N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,6-Dichlorobenzyl)sulfanyl]-7-[1-(2,4-dichlorophenoxy)ethyl][1,2,4]triazolo[1,5-a]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.